Cas no 120903-93-7 (Carbamothioic acid,ethyl-, S-heptyl ester (9CI))
120903-93-7 structure
Product Name:Carbamothioic acid,ethyl-, S-heptyl ester (9CI)
CAS No:120903-93-7
MF:C10H21NOS
MW:203.344841718674
CID:216603
PubChem ID:3037378
Update Time:2025-04-19
Carbamothioic acid,ethyl-, S-heptyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamothioic acid,ethyl-, S-heptyl ester (9CI)
- O-heptan-2-yl N-ethylcarbamothioate
- DTXSID90923597
- O-Heptan-2-yl hydrogen ethylcarbonimidothioate
- 120903-93-7
-
- Inchi: 1S/C10H21NOS/c1-4-6-7-8-9(3)12-10(13)11-5-2/h9H,4-8H2,1-3H3,(H,11,13)
- InChI Key: VZXDGWQRXRLWNV-UHFFFAOYSA-N
- SMILES: S=C(NCC)OC(C)CCCCC
Computed Properties
- Exact Mass: 203.13453
- Monoisotopic Mass: 203.134385
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4
- XLogP3: 3.7
Experimental Properties
- Density: 0.949
- Boiling Point: 248.9°Cat760mmHg
- Flash Point: 104.3°C
- Refractive Index: 1.481
- PSA: 21.26
Carbamothioic acid,ethyl-, S-heptyl ester (9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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